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Compound Name: 2,4-Dihydroxypyridine
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4-dihydroxypyridine (CAS
Number: 626-03-9), a heterocyclic organic compound of significant interest in medicinal
chemistry and various industrial applications. This document details its chemical and physical
properties, spectroscopic data, synthesis protocols, and biological activities, with a particular
focus on its role as an inhibitor of dihydrouracil dehydrogenase. All quantitative data is
presented in structured tables for ease of reference, and key processes are visualized using
Graphviz diagrams.

Chemical and Physical Properties

2,4-Dihydroxypyridine, also known by synonyms such as 3-Deazauracil and 4-Hydroxy-2-
pyridone, is a pyridine derivative.[1] It exists as a white to light yellow or cream-colored
crystalline powder.[2][3] The compound is soluble in dimethyl sulfoxide (DMSO) and methanol,
with limited solubility in water.[3][4]

Table 1: Physical and Chemical Properties of 2,4-Dihydroxypyridine
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Property Value Reference(s)
CAS Number 626-03-9 [11[5]
Molecular Formula CsHsNO2 [3]

Molecular Weight 111.10 g/mol [3]

Melting Point 272-276 °C [3]

Boiling Point (estimate) 208.19 °C [3]

Water Solubility

6.211 g/L (at 20 °C)

[3]

pKa values (at 20 °C)

pKi: 1.37 (+1), pKz: 6.45 (0),

pKs: 13 (+1)

[3]

Appearance

White to cream crystals or

powder

[2]

Spectroscopic Data

The structural elucidation of 2,4-dihydroxypyridine is supported by various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS).

Table 2: Spectroscopic Data for 2,4-Dihydroxypyridine
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Technique Solvent/Method Key Peaks/Shifts Reference(s)

o (ppm): 10.897 (s,
1H, OH), 7.228 (d,

1H NMR 400 MHz in DMSO-ds [1]
1H), 5.856 (d, 1H),
5.582 (s, 1H)
Signals for C2, C3,

13C NMR DMSO-de C4 C5 C6 [2]

Key vibrations for
IR KBr disc C=0, C=C, O-H, N-H

bonds

Molecular lon (M*):
Mass Spectrometry 70 eV m/z 111 (100.0%), [1]
112 (5.9%)

Synthesis of 2,4-Dihydroxypyridine

A common method for the synthesis of 2,4-dihydroxypyridine involves the decarboxylation of
a 4,6-dihydroxynicotinic acid derivative.[4]

Experimental Protocol: Synthesis from (Alkyl or Aralkyl)
4,6-Dihydroxy Nicotinate

This protocol is based on the process described in patent literature.[4][6]
Materials:

o (Alkyl or Aralkyl) 4,6-dihydroxy nicotinate

e Phosphoric acid (H3zPOa)

o Water (H20)

* |sopropyl alcohol

Procedure:
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A mixture of (alkyl or aralkyl) 4,6-dihydroxy nicotinate and phosphoric acid is prepared.

The mixture is heated to a temperature of approximately 210 °C (x5 °C). This heating
process serves to remove water from the reaction mixture, achieving a phosphoric acid to
water ratio of at least 27:1 by weight.[4]

The reaction is maintained at this temperature to facilitate the decarboxylation and
conversion to 2,4-dihydroxypyridine.

Upon completion of the reaction, the mixture is cooled.

The crude product is filtered, for instance, through a sintered glass funnel.

The collected solid is washed with a suitable solvent, such as isopropyl alcohol, to remove
impurities.[4]

The purified 2,4-dihydroxypyridine is then dried under a vacuum at an elevated
temperature (e.g., 50°C) to yield the final product.[4]
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Synthesis of 2,4-Dihydroxypyridine
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A simplified workflow for the synthesis of 2,4-dihydroxypyridine.

Biological Activity and Signaling Pathways
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2,4-Dihydroxypyridine is recognized as a potent inhibitor of dihydrouracil dehydrogenase
(DPD), the initial and rate-limiting enzyme in the catabolism of pyrimidines such as uracil and
thymine.[7][8] DPD is clinically significant as it is responsible for the breakdown of
fluoropyrimidine chemotherapeutic agents like 5-fluorouracil (5-FU).[8] By inhibiting DPD,
compounds like 2,4-dihydroxypyridine can modulate the pharmacokinetic profile of these
drugs, potentially enhancing their therapeutic efficacy and reducing side effects.[8]

The mechanism of DPD involves the reduction of the 5,6-double bond of uracil and thymine. As
an analog of these natural substrates, 2,4-dihydroxypyridine can bind to the active site of
DPD, thereby preventing the enzyme from metabolizing its intended targets.

Inhibition of Pyrimidine Catabolism
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The inhibitory effect of 2,4-dihydroxypyridine on DPD.

Safety and Handling
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2,4-Dihydroxypyridine is classified as a hazardous substance. It is known to cause skin and

eye irritation and may cause respiratory irritation.[9]

Table 3: GHS Hazard Information for 2,4-Dihydroxypyridine

Precautionary

Hazard Class Hazard Statement Reference(s)
Statements
P264, P280,
H315: Causes skin
Skin Irritation P302+P352, [9]

irritation

P332+P313, P362

) P280,
o H319: Causes serious
Eye Irritation o P305+P351+P338, [9]
eye irritation
P337+P313
P261, P271,

Specific Target Organ
o ) H335: May cause
Toxicity (Single ) o
respiratory irritation
Exposure)

P304+P340, P312,
P403+P233, P405,
P501

[9]

Handling Recommendations:

Handle in a well-ventilated area.

and a dust mask.[9]

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

o Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

» Keep away from strong oxidizing agents.
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Applications

Due to its chemical properties and biological activity, 2,4-dihydroxypyridine finds applications
in several fields:

o Pharmaceutical Research: As an intermediate in the synthesis of various pharmaceutical
compounds and as a tool to study pyrimidine metabolism.[3][10]

e Agrochemicals: Used as a building block in the development of new pesticides.[3]

o Material Science: It has been investigated as a growth-directing agent in the synthesis of
nanoparticles.[3]

Conclusion

2,4-Dihydroxypyridine is a versatile chemical compound with well-defined physical and
chemical properties. Its primary biological significance lies in its ability to potently inhibit
dihydrouracil dehydrogenase, making it a valuable tool in cancer research and drug
development, particularly in the context of fluoropyrimidine-based chemotherapies. Proper
safety precautions are essential when handling this compound due to its irritant properties.
Further research into its applications and biological interactions will continue to be an area of
active investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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